1-Octanamine, N-[2-(2-naphthalenyloxy)ethyl]-

• CAS No.: 138309-90-7
• Molecular Formula: C20H29NO
• Molecular Weight: 299.4 g/mol
• IUPAC Name: N-(2-naphthalen-2-yloxyethyl)octan-1-amine
• InChI: InChI=1S/C20H29NO/c1-2-3-4-5-6-9-14-21-15-16-22-20-13-12-18-10-7-8-11-19(18)17-20/h7-8,10-13,17,21H,2-6,9,14-16H2,1H3
• InChI Key: OGGMDMBXBRGHNU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCNCCOC1=CC2=CC=CC=C2C=C1

Description

1-Octanamine, N-[2-(2-naphthalenyloxy)ethyl]- is a useful research compound. Its molecular formula is C20H29NO and its molecular weight is 299.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of anhydrous potassium carbonate (10 gm, in excess) and n-octylamine (0.37 ml, 0.003 mole) was taken in dry DMSO (40 ml). Now 2-(2-naphthyloxy)-1-chloroethane (0.5 gm, 0.002 mole) was added in it. Reaction mixture was refluxed at 140° C. for 7 hrs and the reaction was completed as checked by TLC. Reaction mixture was poured in distilled water (60 ml) and extracted with ethyl acetate thrice. The organic layer was separated and concentrated to get oily compound which was later crystallized by benzene hexane to get N-(n-octyl)-2-(napthalen-2-yloxy)ethylamine, solid, m.p. 105° C., (yield 0.64 gm, 87.6%).